Cas no 1705097-62-6 (4-(2-methylpyridine-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(2-methylpyridine-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1705097-62-6
• MF: C₁₆H₁₈N₂OS₂
• MW: 318.456921100616
• CID: 5548853
• PubChem ID: 90632942
• Update Time: 2025-10-29

4-(2-methylpyridine-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (2-methylpyridin-3-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone
• 4-(2-methylpyridine-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• AKOS025106409
• 1705097-62-6
• F6481-4414
• (2-methylpyridin-3-yl)-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone

• Inchi： 1S/C16H18N2OS2/c1-12-13(4-2-7-17-12)16(19)18-8-6-15(21-11-9-18)14-5-3-10-20-14/h2-5,7,10,15H,6,8-9,11H2,1H3
• InChI Key： LVYZYBZSPYJPFA-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2=CC=CN=C2C)=O)CCC1C1=CC=CS1

Computed Properties

• Exact Mass: 318.08605555g/mol
• Monoisotopic Mass: 318.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-(2-methylpyridine-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

4-(2-Methylpyridine-3-Carbonyl)-7-(Thiophen-2-Yl)-1,4-Thiazepane: A Comprehensive Overview

The compound 4-(2-methylpyridine-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane, identified by the CAS number 1705097-62-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising properties, making it a subject of extensive research in recent years. In this article, we will delve into the structural features, synthesis methods, pharmacological activities, and potential applications of this compound.

The molecular structure of 4-(2-methylpyridine-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane is characterized by a thiazepane ring system, which is a seven-membered ring containing sulfur and nitrogen atoms. The thiazepane ring is further substituted with a 2-methylpyridine moiety at the 4-position and a thiophene group at the 7-position. This combination of functional groups imparts unique electronic and steric properties to the molecule, contributing to its reactivity and bioavailability.

Recent studies have focused on the synthesis of this compound using various methodologies. One prominent approach involves the coupling of pyridine derivatives with thiazepane precursors under specific reaction conditions. Researchers have optimized these conditions to achieve high yields and purity levels. The use of transition metal catalysts has also been explored to facilitate the formation of key bonds within the molecule.

The pharmacological activity of 4-(2-methylpyridine-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has been extensively studied in vitro and in vivo models. Early findings suggest that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, it has shown promise as a potential inhibitor of acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) drug development.

Beyond its pharmacological applications, this compound has also been investigated for its potential in materials science. The thiophene group within its structure contributes to its electronic properties, making it a candidate for use in organic electronics. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its stability and conductivity are advantageous.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4-(2-methylpyridine-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane. Initial results indicate that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its environmental fate and potential risks.

The synthesis and characterization of this compound have also led to advancements in analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These techniques have provided valuable insights into the stereochemistry and dynamic behavior of the molecule.

In conclusion, 4-(2-methylpyridine-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane represents a versatile compound with diverse applications across multiple fields. Its unique chemical structure, coupled with promising pharmacological and electronic properties, positions it as a valuable asset in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to advancements in drug discovery, materials science, and environmental chemistry.